Cas no 851721-84-1 (2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid)

• Product Name: 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid
• CAS No: 851721-84-1
• MF: C₂₁H₂₃NO₆
• MW: 385.41042637825
• CID: 844299
• PubChem ID: 4327966
• Update Time: 2025-07-23

2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DIMETHOXY-PHENYL)-1-(4-METHOXY-PHENYL)-6-OXO-PIPERIDINE-3-CARBOXYLIC ACID
• 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid
• 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxidanylidene-piperidine-3-carboxylic acid
• Z57987860
• 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxo-3-piperidinecarboxylic acid
• EN300-12089
• 851721-84-1
• 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylicacid
• AKOS021840699
• J-505734
• 2-(3,4-dimethoxyphenyl)-6-keto-1-(4-methoxyphenyl)nipecotic acid
• CHEMBL1446043
• SR-01000103917
• SR-01000103917-1
• BDBM66362
• AKOS001102097
• SMR000151106
• EU-0020636
• MLS000572098
• HMS2406N18
• CS-0458997
• cid_4327966
• G21587

• MDL： MFCD03449229
• Inchi： 1S/C21H23NO6/c1-26-15-7-5-14(6-8-15)22-19(23)11-9-16(21(24)25)20(22)13-4-10-17(27-2)18(12-13)28-3/h4-8,10,12,16,20H,9,11H2,1-3H3,(H,24,25)
• InChI Key： HBZSNPJHTRNXPY-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)O)C(C2C=CC(=C(C=2)OC)OC)N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 385.15253745g/mol
• Monoisotopic Mass: 385.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid

Introduction to 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid (CAS No. 851721-84-1) and Its Emerging Applications in Chemical Biology

2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid, identified by the chemical identifier CAS No. 851721-84-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the piperidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple aromatic rings substituted with methoxy groups, coupled with the piperidine core, endows this molecule with unique pharmacophoric properties that make it a promising candidate for further investigation.

The molecular structure of 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid features a central piperidine ring substituted at the 6-position with a carbonyl group, while the 3-position is carboxylated. The aromatic rings at the 1- and 2-positions are each substituted with methoxy groups, specifically at the 3,4- and 4-positions, respectively. This specific arrangement of functional groups contributes to the compound's interactability with biological targets, making it a valuable scaffold for drug discovery efforts.

In recent years, there has been a surge in interest regarding piperidine derivatives due to their role as key components in numerous pharmacologically active agents. The structural motif of 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid aligns well with this trend, as it combines the favorable properties of piperidine scaffolds with additional functional groups that enhance binding affinity and selectivity. This has led to its exploration in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid is its potential as a building block for more complex molecules. Chemists have leveraged its structural framework to develop novel analogs with enhanced biological activity. For instance, modifications at the carboxylic acid or carbonyl positions have been investigated to optimize solubility and metabolic stability. Additionally, the methoxy-substituted aromatic rings provide opportunities for further derivatization, allowing researchers to fine-tune interactions with biological targets.

The compound's relevance is further underscored by its incorporation into several preclinical studies aimed at evaluating its pharmacokinetic and pharmacodynamic properties. Early studies have demonstrated that derivatives of 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid exhibit promising activity in models of neurodegenerative diseases. The ability of these derivatives to modulate neurotransmitter systems has made them particularly attractive for investigating potential treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid and its derivatives. Molecular docking simulations have been employed to predict binding interactions with target proteins, providing insights into how structural modifications might influence activity. These computational approaches have accelerated the design process by allowing researchers to screen large libraries of compounds virtual before synthesizing them in the lab.

The synthesis of 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it possible to access this compound more efficiently. For example, transition-metal-catalyzed cross-coupling reactions have been utilized to construct the aromatic rings more seamlessly, reducing the number of synthetic steps required.

The versatility of 2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid extends beyond its use as an intermediate in drug discovery. It has also been explored as a tool compound in biochemical assays aimed at understanding enzyme mechanisms and identifying new therapeutic targets. Its structural features make it an ideal candidate for probing interactions between enzymes and small molecules, providing valuable data for drug development pipelines.

In conclusion,2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid (CAS No. 851721-84-1) represents a significant advancement in chemical biology research. Its unique structural attributes and potential biological activities position it as a cornerstone compound for future investigations into CNS disorders and other therapeutic areas. As research continues to uncover new applications for this molecule and its derivatives,2-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-6-oxopiperidine-3-carboxylic acid is poised to play an increasingly important role in shaping the landscape of modern medicine.